3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide
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Description
3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C19H17BrN2O and its molecular weight is 369.262. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Enzyme Inhibition
Molecular Characteristics and Enzyme Targeting : Analogs of the active metabolite of leflunomide, a drug known for its immunosuppressive properties, share structural similarities with "3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide". These compounds are designed to inhibit the epidermal growth factor receptor (EGFR) through a mechanism that involves locking into a planar conformation favorable for binding the ATP-binding pocket of EGFR. This structural feature suggests potential applications in designing compounds targeting specific enzymes or receptors (Ghosh, Zheng, & Uckun, 1999).
Organic Synthesis and Chemical Reactivity
Cyclization Reactions for Complex Structures : Research on bromophenyl-enamide derivatives, including those structurally related to "this compound", has demonstrated their utility in organic synthesis, such as in the construction of cephalotaxine skeletons through aryl radical cyclization. This indicates their potential in synthesizing complex organic structures, offering pathways for creating novel compounds (Taniguchi et al., 2005).
Enantioselective Alkylation : Studies have shown that enamides, related to the chemical structure , can undergo highly enantioselective alkylation reactions. This process, facilitated by Brønsted-acid catalysis, produces compounds with significant potential in medicinal chemistry and drug design, highlighting the versatility of enamides in synthesizing enantioselective products (Guo et al., 2009).
Antimicrobial and Anticonvulsant Applications
Synthesis of Heterocyclic Compounds : Derivatives of bromophenyl-enamides have been utilized in the synthesis of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridines, and pyridothienopyrimidine derivatives. Some of these compounds have shown promising antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).
Anticonvulsant Properties : Research involving bromophenyl-enamide analogs has also indicated potential in the area of neurology, specifically in the development of anticonvulsant agents. Studies focusing on the structure-activity relationship of these compounds have led to insights into the design of new therapeutic options for seizure disorders (Edafiogho et al., 2003).
Properties
IUPAC Name |
3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17BrN2O/c1-12-8-13(2)18(14(3)9-12)22-19(23)16(11-21)10-15-6-4-5-7-17(15)20/h4-10H,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJKWLUREPUJTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C(=CC2=CC=CC=C2Br)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.